Cas no 2229391-10-8 (4-amino-1-(tert-butoxy)butan-2-one)

• Product Name: 4-amino-1-(tert-butoxy)butan-2-one
• CAS No: 2229391-10-8
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6170523
• PubChem ID: 165626982
• Update Time: 2025-10-15

4-amino-1-(tert-butoxy)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(tert-butoxy)butan-2-one
• EN300-1788468
• 2229391-10-8

• Inchi： 1S/C8H17NO2/c1-8(2,3)11-6-7(10)4-5-9/h4-6,9H2,1-3H3
• InChI Key： YBSLCEVDBJVQRK-UHFFFAOYSA-N
• SMILES： O(CC(CCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52.3Ų

Additional information on 4-amino-1-(tert-butoxy)butan-2-one

4-Amino-1-(tert-Butoxy)Butan-2-One: A Comprehensive Overview

4-Amino-1-(tert-butoxy)butan-2-one, also known by its CAS number 2229391-10-8, is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development, polymer synthesis, and as a building block for advanced materials.

The molecular structure of 4-amino-1-(tert-butoxy)butan-2-one comprises a ketone group at the second position of a four-carbon chain, an amino group at the fourth position, and a tert-butoxy substituent at the first position. This arrangement imparts the compound with distinct chemical properties, including nucleophilic reactivity at the ketone group and potential for hydrogen bonding due to the amino group. The tert-butoxy group further contributes to the molecule's stability and solubility characteristics.

Recent studies have highlighted the role of 4-amino-1-(tert-butoxy)butan-2-one in medicinal chemistry, particularly as a precursor for bioactive compounds. Researchers have explored its ability to undergo various transformations, such as nucleophilic additions and condensations, to yield complex molecular architectures with therapeutic potential. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties, making them promising candidates for drug development.

In the realm of polymer science, 4-amino-1-(tert-butoxy)butan-2-one has been utilized as a monomer in the synthesis of polymeric materials with tailored properties. The amino group serves as a reactive site for polymerization reactions, while the tert-butoxy group enhances processability and thermal stability. This dual functionality makes it an attractive component in the design of high-performance polymers for applications in electronics and biomedical devices.

The synthesis of 4-amino-1-(tert-butoxy)butan-2-one typically involves multi-step organic reactions, often starting from readily available starting materials such as aldehydes or ketones. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These improvements are crucial for scaling up production to meet growing demand across industries.

In conclusion, 4-amino-1-(tert-butoxy)butan-2-one, with its unique structure and diverse reactivity, continues to be a focal point in chemical research. Its applications span from drug discovery to materials science, underscoring its importance as a valuable building block in modern chemistry.